Cas no 1305712-69-9 (2-bromooxazole;hydrochloride)

• Product Name: 2-bromooxazole;hydrochloride
• CAS No: 1305712-69-9
• MF: C₃H₃BrClNO
• MW: 184.419018983841
• CID: 4587123
• Update Time: 2025-11-01

2-bromooxazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-oxazole hydrochloride
• 2-bromooxazole;hydrochloride

• Inchi： 1S/C3H2BrNO.ClH/c4-3-5-1-2-6-3;/h1-2H;1H
• InChI Key： BOMSHRSJNSBKRT-UHFFFAOYSA-N
• SMILES： Cl.C1(Br)OC=CN=1

Additional information on 2-bromooxazole;hydrochloride

Introduction to 2-bromooxazole;hydrochloride (CAS No: 1305712-69-9)

2-bromooxazole;hydrochloride, with the chemical identifier CAS No. 1305712-69-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole family, characterized by a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The introduction of a bromine substituent at the 2-position and its subsequent hydrochloride salt form enhances its utility in various synthetic applications, particularly in medicinal chemistry and drug development.

The bromooxazole moiety serves as a versatile intermediate in organic synthesis, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. In recent years, oxazole derivatives have garnered considerable attention due to their broad spectrum of biological activities. The halogenated oxazoles, such as 2-bromooxazole;hydrochloride, have been explored for their potential in developing novel therapeutic agents targeting various diseases, including cancer, infectious disorders, and neurological conditions.

Recent advancements in medicinal chemistry have highlighted the role of 2-bromooxazole;hydrochloride in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its efficacy as a building block for creating kinase inhibitors, which are critical in oncology research. The bromine atom's reactivity allows for further functionalization via cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups that can modulate biological activity.

The hydrochloride salt form of 2-bromooxazole enhances its solubility in aqueous media, making it more suitable for pharmaceutical formulations and in vitro assays. This property is particularly advantageous in drug discovery pipelines where rapid dissolution and bioavailability are essential criteria. Moreover, the stability of the hydrochloride salt under various storage conditions ensures consistent performance in synthetic protocols and experimental applications.

In the context of drug development, 2-bromooxazole;hydrochloride has been utilized in the design of antiviral agents. Researchers have leveraged its structural framework to develop compounds that interfere with viral replication mechanisms. For example, derivatives of bromooxazole have shown promise in inhibiting protease enzymes that are integral to viral maturation processes. Such findings underscore the compound's potential as a scaffold for developing next-generation antiviral therapies.

The synthesis of 2-bromooxazole;hydrochloride typically involves bromination of oxazole precursors followed by salt formation with hydrochloric acid. This synthetic route is well-documented and scalable, making it accessible for industrial-scale production. The compound's purity and yield are critical factors that influence its applicability in high-throughput screening (HTS) campaigns and preclinical studies.

From a biochemical perspective, 2-bromooxazole;hydrochloride interacts with biological targets through multiple mechanisms. Its ability to act as a ligand for enzymes and receptors has been exploited in designing molecules that exhibit selectivity towards specific disease pathways. For instance, modifications at the 5-position of the oxazole ring can fine-tune interactions with biological macromolecules, leading to enhanced binding affinity and reduced off-target effects.

The growing interest in 2-bromooxazole;hydrochloride has prompted investigations into its role in chemical biology. Researchers are exploring its use as a probe to study enzyme function and metabolic pathways. By incorporating this compound into biochemical assays, scientists can gain insights into how small molecules modulate cellular processes. Such studies contribute to a deeper understanding of disease mechanisms and inform the development of targeted therapeutics.

In conclusion, 2-bromooxazole;hydrochloride (CAS No: 1305712-69-9) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its structural features make it a valuable intermediate for synthesizing biologically active molecules, while its hydrochloride salt form enhances its practicality in various applications. As ongoing research continues to uncover new therapeutic potentials, this compound is poised to remain a cornerstone in medicinal chemistry innovation.